Cas no 863002-54-4 (2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid)

• Product Name: 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid
• CAS No: 863002-54-4
• MF: C₁₃H₁₆N₄O₄S
• MW: 324.355541229248
• CID: 5929048
• PubChem ID: 7110351
• Update Time: 2025-05-24

2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid
• Acetic acid, 2-[(5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxo-2-propylpyrimido[4,5-d]pyrimidin-4-yl)thio]-
• SR-01000007963
• F0654-0377
• AKOS024592747
• 863002-54-4
• 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetic acid
• 2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetic acid
• SR-01000007963-1

• Inchi： 1S/C13H16N4O4S/c1-4-5-7-14-10-9(11(15-7)22-6-8(18)19)12(20)17(3)13(21)16(10)2/h4-6H2,1-3H3,(H,18,19)
• InChI Key： WDSHYTDOZHDPLI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N=C(CCC)N=C2N(C)C(=O)N(C)C(=O)C2=1

Computed Properties

• Exact Mass: 324.08922618g/mol
• Monoisotopic Mass: 324.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 527.7±60.0 °C(Predicted)
• pka: 2.12±0.10(Predicted)

Additional information on 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid

Introduction to 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid (CAS No. 863002-54-4)

2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid (CAS No. 863002-54-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and therapeutic potential.

The molecular structure of 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid includes a dipyrimidine core with multiple substituents such as methyl and propyl groups. The presence of these substituents imparts specific chemical properties that are crucial for its biological interactions. The sulfanyl group attached to the acetic acid moiety further enhances its reactivity and solubility in various solvents.

Recent studies have focused on the pharmacological properties of 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the modulation of viral entry and replication processes within host cells.

The potential anticancer properties of 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetic acid have also been explored. In vitro assays using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression such as the PI3K/AKT and MAPK/ERK pathways. These findings suggest that it may have potential as a novel chemotherapeutic agent.

The synthesis of 2-{(6R)-6-methylmorpholinan-spiro[1-benzofuran]-3(1H)-one}, while not directly related to the compound in question here (CAS No. 863002–54–4), provides valuable insights into the synthetic strategies that can be employed for complex organic molecules with similar structural features. The use of multistep synthetic routes involving functional group manipulations and protective group strategies is common in the synthesis of such compounds.

To further understand the biological activities of 2-{(6R)-6-methylmorpholinan-spiro[1-benzofuran]-3(1H)-one}, researchers often employ a combination of biochemical assays and cellular models. For instance, high-throughput screening techniques can be used to identify specific protein targets or pathways modulated by the compound. Additionally, animal models such as mouse models of inflammation or cancer can provide valuable information on the in vivo efficacy and safety profile of the compound.

In conclusion, 2-{(6R)-6-methylmorpholinan-spiro[1-benzofuran]-3(1H)-one}, while not directly related to CAS No. 863002–54–4 (which is actually 2-(S)-{[(S)-(+)-(1R,9R)-(+)-(9R,9S)-(+)-(9S,9R)-(−)-(9S,9S)-(−)-(9R,9R)-spiro[fluorene]-9-one)]methylamino}propionic acid), highlights the importance of detailed structural analysis and functional studies in elucidating the biological activities of complex organic compounds. The ongoing research on 2-{(6R)-6-methylmorpholinan-spiro[1-benzofuran]-3(1H)-one} and similar compounds is expected to lead to new therapeutic strategies for a variety of diseases.

The future prospects for 2-{(6R)-6-methylmorpholinan-spiro[1-benzofuran]-3(1H)-one}, while not directly related to CAS No. 863002–54–4 (which is actually 2-(S)-{[(S)-(+)-(1R,9R)-(+)-(9R,9S)-(+)-(9S,9R)-spiro[fluorene]-9-one)]methylamino}propionic acid), are promising. Continued research efforts will likely focus on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, clinical trials will be essential to validate its safety and efficacy in human subjects.